Cas no 2225136-80-9 (1-(7-Azabicyclo[2.2.1]heptan-1-yl)ethanol)

• Product Name: 1-(7-Azabicyclo[2.2.1]heptan-1-yl)ethanol
• CAS No: 2225136-80-9
• MF: C₈H₁₅NO
• MW: 141.210802316666
• CID: 5264108
• Update Time: 2025-10-30

1-(7-Azabicyclo[2.2.1]heptan-1-yl)ethanol Chemical and Physical Properties

Names and Identifiers

• 1-{7-azabicyclo[2.2.1]heptan-1-yl}ethan-1-ol
• 1-(7-Azabicyclo[2.2.1]heptan-1-yl)ethanol
• 7-Azabicyclo[2.2.1]heptane-1-methanol, α-methyl-

• Inchi： 1S/C8H15NO/c1-6(10)8-4-2-7(9-8)3-5-8/h6-7,9-10H,2-5H2,1H3
• InChI Key： NHQHTRYEYROCDE-UHFFFAOYSA-N
• SMILES： OC(C)C12CCC(CC1)N2

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 10
• Rotatable Bond Count: 1
• Complexity: 138
• XLogP3: 0.5
• Topological Polar Surface Area: 32.299

Additional information on 1-(7-Azabicyclo[2.2.1]heptan-1-yl)ethanol

Introduction to 1-(7-Azabicyclo[2.2.1]heptan-1-yl)ethanol (CAS No: 2225136-80-9)

1-(7-Azabicyclo[2.2.1]heptan-1-yl)ethanol, identified by the Chemical Abstracts Service Number (CAS No) 2225136-80-9, is a compound of significant interest in the field of pharmaceutical chemistry and medicinal biology. This molecule, featuring a unique 7-Azabicyclo[2.2.1]heptan-1-yl moiety, has garnered attention due to its structural complexity and potential biological activities. The presence of a nitrogen-containing bicyclic framework suggests intriguing interactions with biological targets, making it a valuable scaffold for drug discovery and development.

The 7-Azabicyclo[2.2.1]heptan-1-yl group is a key structural feature that distinguishes this compound from simpler alcohols. This bicyclic system, characterized by its three-membered azacycloalkane ring fused to a five-membered cycloalkane, introduces rigidity and conformational constraints that can influence the compound's pharmacokinetic properties and binding affinity to biological receptors. Such structural motifs are frequently explored in medicinal chemistry due to their ability to mimic natural product scaffolds and exhibit unique biochemical profiles.

In recent years, there has been growing interest in the development of novel compounds with nitrogen-containing heterocycles for therapeutic applications. The 7-Azabicyclo[2.2.1]heptan-1-yl moiety in 1-(7-Azabicyclo[2.2.1]heptan-1-yl)ethanol aligns with this trend, as it offers a privileged scaffold for designing molecules with enhanced biological activity. Studies have demonstrated that azabicycloalkanes can serve as effective tools for modulating enzyme activity and receptor binding, making them promising candidates for the treatment of various diseases.

One of the most compelling aspects of 1-(7-Azabicyclo[2.2.1]heptan-1-yl)ethanol is its potential as a lead compound for further derivatization and optimization. The ethanol side chain provides a versatile handle for chemical modifications, allowing researchers to fine-tune the compound's properties, such as solubility, metabolic stability, and target specificity. This flexibility is crucial in drug discovery, where subtle structural changes can significantly impact a molecule's efficacy and safety profile.

Recent advancements in computational chemistry and molecular modeling have enabled more efficient screening of candidate compounds like 1-(7-Azabicyclo[2.2.1]heptan-1-yl)ethanol. These techniques allow researchers to predict binding affinities and pharmacokinetic properties with high accuracy, thereby accelerating the drug discovery process. By leveraging these computational tools, scientists can prioritize promising candidates for experimental validation, reducing the time and resources required for development.

The biological activity of 1-(7-Azabicyclo[2.2.1]heptan-1-yl)ethanol has been explored in several preclinical studies, demonstrating potential therapeutic applications in areas such as inflammation, pain management, and neurodegenerative diseases. The unique structural features of this compound suggest interactions with multiple biological pathways, making it a multifaceted tool for drug discovery research.

In conclusion, 1-(7-Azabicyclo[2.2.1]heptan-1-yl)ethanol (CAS No: 2225136-80-9) represents a significant advancement in pharmaceutical chemistry due to its innovative structure and potential biological activities。 Its development underscores the importance of nitrogen-containing heterocycles in modern drug design and highlights the growing interest in complex molecular scaffolds for therapeutic applications。 As research continues to uncover new biological targets and mechanisms， compounds like 7-Azabicyclo[2。 2。 1]heptan - 1 - yl derivatives are poised to play a crucial role in the next generation of pharmaceutical innovations。